Cas no 918350-11-5 (4-Bromo-2-(methylsulfanyl)benzaldehyde)

• Product Name: 4-Bromo-2-(methylsulfanyl)benzaldehyde
• CAS No: 918350-11-5
• MF: C₈H₇BrOS
• MW: 231.109580278397
• MDL: MFCD18887984
• CID: 777015
• PubChem ID: 59251276
• Update Time: 2025-06-10

4-Bromo-2-(methylsulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-2-(methylthio)-
• 4-bromo-2-methylsulfanylbenzaldehyde
• 4-bromo-2-(methylthio)benzaldehyde
• CS-0230770
• Z1157748805
• SCHEMBL13437720
• DTXSID40731341
• AKOS013114377
• MFCD18887984
• 918350-11-5
• 4-bromo-2-(methylsulfanyl)benzaldehyde
• EN300-105556
• 4-Bromo-2-(methylsulfanyl)benzaldehyde

• MDL： MFCD18887984
• Inchi： 1S/C8H7BrOS/c1-11-8-4-7(9)3-2-6(8)5-10/h2-5H,1H3
• InChI Key： QIXIWZNICPQRQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)SC

Computed Properties

• Exact Mass: 229.94010g/mol
• Monoisotopic Mass: 229.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-Bromo-2-(methylsulfanyl)benzaldehyde

Introduction to 4-Bromo-2-(methylsulfanyl)benzaldehyde (CAS No. 918350-11-5)

4-Bromo-2-(methylsulfanyl)benzaldehyde, with the CAS number 918350-11-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a methylsulfanyl group, and an aldehyde functional group. These features contribute to its diverse reactivity and potential applications in various scientific and industrial domains.

The molecular formula of 4-Bromo-2-(methylsulfanyl)benzaldehyde is C₈H₇BrOS, and its molecular weight is approximately 217.05 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive starting material for a wide range of synthetic transformations.

In the realm of organic synthesis, 4-Bromo-2-(methylsulfanyl)benzaldehyde serves as a valuable building block for the preparation of more complex molecules. The bromine atom can be readily functionalized through various reactions, such as cross-coupling reactions (e.g., Suzuki-Miyaura coupling) and nucleophilic substitution reactions. These transformations enable the synthesis of compounds with diverse functionalities and biological activities. For instance, recent studies have explored the use of this compound in the synthesis of novel antitumor agents and anti-inflammatory drugs.

The aldehyde functional group in 4-Bromo-2-(methylsulfanyl)benzaldehyde provides additional synthetic opportunities. It can undergo condensation reactions with amines to form imines or Schiff bases, which are important intermediates in the synthesis of natural products and pharmaceuticals. Additionally, the aldehyde can be reduced to an alcohol or oxidized to a carboxylic acid, further expanding its utility in synthetic pathways.

The methylsulfanyl (thiomethyl) group in 4-Bromo-2-(methylsulfanyl)benzaldehyde imparts unique electronic and steric properties to the molecule. This group can participate in various sulfur-based reactions, such as oxidation to sulfoxides or sulfones, which are useful for generating compounds with specific biological activities. Recent research has highlighted the potential of thiomethyl-containing compounds in the development of new materials with enhanced properties, such as improved thermal stability and mechanical strength.

In the field of medicinal chemistry, 4-Bromo-2-(methylsulfanyl)benzaldehyde has shown promise as a lead compound for drug discovery. Its structural features make it suitable for targeting specific biological pathways and receptors. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression and inflammatory responses. These findings underscore the potential of 4-Bromo-2-(methylsulfanyl)benzaldehyde-based molecules as therapeutic agents.

Beyond its applications in pharmaceutical research, 4-Bromo-2-(methylsulfanyl)benzaldehyde has also found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, sensors, and coatings.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Recent studies have evaluated the biodegradability and toxicity profiles of compounds similar to 4-Bromo-2-(methylsulfanyl)benzaldehyde. While more research is needed to fully understand these aspects, preliminary data suggest that this compound exhibits favorable environmental properties when used responsibly.

In conclusion, 4-Bromo-2-(methylsulfanyl)benzaldehyde (CAS No. 918350-11-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable a wide range of synthetic transformations and applications in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for this versatile molecule, making it an exciting area of study for chemists and researchers worldwide.